Cas no 100557-06-0 (Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]-)

Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]- structure
100557-06-0 structure
Product Name:Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]-
CAS No:100557-06-0
MF:C17H30N6O
MW:334.459702968597
CID:184996
PubChem ID:127644
Update Time:2025-04-19

Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]-
    • 2-[(4-diethylamino-1,5,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraen-2 -yl)-hexyl-amino]ethanol
    • 2-[[5-(diethylamino)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]-hexylamino]ethanol
    • 2-{[5-(diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl](hexyl)amino}ethanol
    • AR 12456
    • 2-[[5-(Diethylamino)[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]hexylamino]ethanol
    • DTXSID60143386
    • 2-((5-(Diethylamino)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)(hexyl)amino)ethanol
    • AKOS030596644
    • 100557-06-0
    • AR-12-456
    • SCHEMBL1150776
    • Ethanol, 2-((5-(diethylamino)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)hexylamino)-
    • PD159894
    • AR12456
    • Inchi: 1S/C17H30N6O/c1-4-7-8-9-10-22(11-12-24)16-13-15(21(5-2)6-3)20-17-18-14-19-23(16)17/h13-14,24H,4-12H2,1-3H3
    • InChI Key: NWCVGIMEZSWINX-UHFFFAOYSA-N
    • SMILES: OCCN(C1=CC(=NC2=NC=NN12)N(CC)CC)CCCCCC

Computed Properties

  • Exact Mass: 334.2484
  • Monoisotopic Mass: 334.24810960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 69.8Ų

Experimental Properties

  • PSA: 69.79
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